Cas no 67396-77-4 ( )

• Product Name: &nbsp
• CAS No: 67396-77-4
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 965949
• PubChem ID: 292826
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC-158996
• 67396-77-4
• DTXSID20303540
• 2-chloro-1,3,5-trimethyl-4-nitrobenzene
• NSC158996
• SCHEMBL23214259
•  

• Inchi： 1S/C9H10ClNO2/c1-5-4-6(2)9(11(12)13)7(3)8(5)10/h4H,1-3H3
• InChI Key： XKUUZTIAEZPYAX-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C)C(=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.0400063g/mol
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.8Ų